Catalytic hydroaminations of alkynes: a facile protocol to vinyl-carbazole derivatives via a frustrated Lewis pair mechanism†
Chemical Communications Pub Date: 2022-02-07 DOI: 10.1039/D1CC07171H
Abstract
N-Vinylcarbazoles are important skeletons for photoluminescent materials. Herein, a transition metal-free, B(C6F5)3 mediated carbazolation reaction of alkynes is reported, providing 24 variants of N-vinylcarbazole derivatives. These N-vinylcarbazole products were obtained in good to excellent yields (up to 99%) under mild reaction conditions and could be performed on a gram scale.
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